Cas no 853725-38-9 (1-{4-(Pyridin-3-yl)-5-sulfanyl-4H-1,2,4-triazol-3-ylmethyl}azepan-2-one)

• Product Name: 1-{4-(Pyridin-3-yl)-5-sulfanyl-4H-1,2,4-triazol-3-ylmethyl}azepan-2-one
• CAS No: 853725-38-9
• MF: C₁₄H₁₇N₅OS
• MW: 303.382680654526
• CID: 3107809
• PubChem ID: 4961740
• Update Time: 2025-04-21

1-{4-(Pyridin-3-yl)-5-sulfanyl-4H-1,2,4-triazol-3-ylmethyl}azepan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-[(5-mercapto-4-pyridin-3-yl-4H-1,2,4-triazol-3-yl)methyl]azepan-2-one
• Z90124656
• EN300-11936
• C14H17N5OS
• 1-[(4-pyridin-3-yl-5-sulfanylidene-1H-1,2,4-triazol-3-yl)methyl]azepan-2-one
• DJB72538
• 853725-38-9
• AKOS005198821
• 1-{[4-(pyridin-3-yl)-5-sulfanyl-4H-1,2,4-triazol-3-yl]methyl}azepan-2-one
• 1-{4-(Pyridin-3-yl)-5-sulfanyl-4H-1,2,4-triazol-3-ylmethyl}azepan-2-one

• Inchi： 1S/C14H17N5OS/c20-13-6-2-1-3-8-18(13)10-12-16-17-14(21)19(12)11-5-4-7-15-9-11/h4-5,7,9H,1-3,6,8,10H2,(H,17,21)
• InChI Key： CMFNUSXFKZQUDK-UHFFFAOYSA-N
• SMILES： S=C1NN=C(CN2C(CCCCC2)=O)N1C1C=NC=CC=1

Computed Properties

• Exact Mass: 303.11538136Da
• Monoisotopic Mass: 303.11538136Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 453
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 92.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridyltriazoles